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Compound of Interest

Compound Name: N-(3-ethylheptyl)acetamide

Cat. No.: B15348527 Get Quote

For immediate reference, the theoretical molecular weight of N-(3-ethylheptyl)acetamide is

185.311 g/mol .

This guide provides a detailed breakdown of the calculation for the theoretical molecular weight

of the organic compound N-(3-ethylheptyl)acetamide, intended for researchers, scientists,

and professionals in drug development.

Chemical Structure and Formula
To begin, the chemical structure must be accurately determined from the IUPAC name.

Acetamide: This forms the base of the molecule, consisting of a methyl group and a carbonyl

group bonded to a nitrogen atom (CH₃CONH-).

N-(3-ethylheptyl): This substituent is attached to the nitrogen atom of the acetamide. It is a

heptyl (7-carbon) chain with an ethyl group (-CH₂CH₃) located on the third carbon atom.

Combining these parts gives the full chemical structure. From this structure, the molecular

formula is derived by counting the number of atoms of each element.

Carbon (C): 2 atoms from the acetamide group + 9 atoms from the 3-ethylheptyl group = 11

atoms

Hydrogen (H): 4 atoms from the acetamide group + 19 atoms from the 3-ethylheptyl group =

23 atoms
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Nitrogen (N):1 atom

Oxygen (O):1 atom

Thus, the molecular formula for N-(3-ethylheptyl)acetamide is C₁₁H₂₃NO.

Calculation of Theoretical Molecular Weight
The theoretical molecular weight is the sum of the atomic weights of all atoms in the molecule.

The calculation uses the standard atomic weights of each element, which are weighted

averages of the masses of their naturally occurring isotopes.[1]

The standard atomic weights used for this calculation are:

Carbon (C): 12.011 u[2]

Hydrogen (H): 1.008 u[3]

Nitrogen (N): 14.007 u[4]

Oxygen (O): 15.999 u[5]

The total molecular weight is calculated by multiplying the count of each element by its atomic

weight and summing the results.

Data Presentation: Atomic Weight Contributions
The following table summarizes the contribution of each element to the total molecular weight

of N-(3-ethylheptyl)acetamide.
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Element Symbol Atom Count
Standard
Atomic Weight
( g/mol )

Total Mass
Contribution (
g/mol )

Carbon C 11 12.011[2] 132.121

Hydrogen H 23 1.008[3] 23.184

Nitrogen N 1 14.007[4] 14.007

Oxygen O 1 15.999[5] 15.999

Total 185.311

Logical Workflow for Calculation
The process for determining the theoretical molecular weight follows a clear logical

progression. This workflow can be visualized to better understand the relationship between the

steps.
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IUPAC Name
N-(3-ethylheptyl)acetamide

Determine Chemical Structure

Derive Molecular Formula
C₁₁H₂₃NO

Identify Constituent Elements
(C, H, N, O)

Calculate Total Mass for Each Element
(Atom Count × Atomic Weight)

Obtain Standard Atomic Weights
C: 12.011, H: 1.008, N: 14.007, O: 15.999

Sum All Masses

Final Theoretical Molecular Weight
185.311 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating theoretical molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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